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For Researchers, Scientists, and Drug Development Professionals

Introduction
Barium di(ethanesulphonate), an organometallic salt, is a compound of interest in various

chemical and pharmaceutical research areas. Its structure, comprising a divalent barium cation

and two ethanesulfonate anions, gives it unique properties that are pertinent to its potential

applications. This technical guide provides an in-depth overview of the chemical structure,

synthesis, and comprehensive analytical methodologies for the characterization of barium
di(ethanesulphonate). All quantitative data is presented in structured tables, and detailed

experimental protocols are provided.

Chemical Structure and Properties
Barium di(ethanesulphonate) is the salt formed from the neutralization of ethanesulfonic acid

with a barium source. The barium ion (Ba²⁺) forms an ionic bond with two ethanesulfonate

anions (CH₃CH₂SO₃⁻).

Table 1: Chemical Identity of Barium Di(ethanesulphonate)
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Identifier Value

IUPAC Name barium di(ethanesulphonate)

Molecular Formula C₄H₁₀BaO₆S₂

Molecular Weight 355.62 g/mol

CAS Number Not assigned

Barium Ion
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Figure 1: Chemical structure of Barium di(ethanesulphonate).

Synthesis of Barium Di(ethanesulphonate)
A classical method for the synthesis of barium di(ethanesulphonate) involves the

neutralization of ethanesulfonic acid with barium carbonate.[1]

Experimental Protocol
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Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve a known quantity of ethanesulfonic acid in deionized water.

Neutralization: Gradually add a stoichiometric amount of barium carbonate powder to the

ethanesulfonic acid solution while stirring. Effervescence (release of CO₂) will be observed.

Reaction Completion: Continue stirring and gently heat the mixture to ensure complete

neutralization. The reaction is complete when the effervescence ceases and the pH of the

solution is neutral (pH ~7).

Filtration: Filter the hot solution to remove any unreacted barium carbonate or other insoluble

impurities.

Crystallization: Allow the filtrate to cool slowly to room temperature, followed by further

cooling in an ice bath to induce crystallization of barium di(ethanesulphonate).

Isolation and Drying: Collect the crystals by vacuum filtration, wash with a small amount of

cold deionized water, and dry in a vacuum oven at a moderate temperature.

Chemical Analysis
A comprehensive analysis of barium di(ethanesulphonate) involves the characterization of

both its anionic (ethanesulfonate) and cationic (barium) components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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